![molecular formula C7H10N2 B1582453 4-Amino-N-methylaniline CAS No. 623-09-6](/img/structure/B1582453.png)
4-Amino-N-methylaniline
Overview
Description
4-Amino-N-methylaniline, also known as N1-methylbenzene-1,4-diamine or N-methyl-1,4-phenylenediamine, is an organic compound with the molecular formula C7H10N2 . It has a molecular weight of 122.17 .
Synthesis Analysis
The methylation of anilines, including this compound, can be efficiently achieved using cyclometalated ruthenium complexes . This process, known as hydrogen autotransfer, involves the dehydrogenation of methanol to form a more reactive aldehyde or ketone . The reaction proceeds under mild conditions (60 °C) and uses NaOH as a base .
Molecular Structure Analysis
The molecular structure of this compound is very similar to that of 2,4-dinitro-N-methylaniline and 2-amino-4-nitro-N-methylaniline . These structures are characterized by N-methylamino and 4-nitro groups that are nearly coplanar with the benzene ring .
Chemical Reactions Analysis
The electrochemical oxidation of amines, including this compound, is an essential alternative to conventional chemical transformations . This process provides critical routes for synthesizing and modifying a wide range of chemically useful molecules, including pharmaceuticals and agrochemicals .
Physical And Chemical Properties Analysis
This compound has a melting point of 36°C and a boiling point of 217.6°C . Its density is estimated to be 1.0343, and it has a refractive index of 1.5103 . The compound should be stored in a dark place, under an inert atmosphere, at room temperature .
Scientific Research Applications
Biosynthesis and Degradation Studies
4-Amino-N-methylaniline is involved in the biosynthesis and degradation pathways of certain bacteria and cyanobacteria. For example, the study of the biosynthesis of unusual amino acids in the Nostoc genus of cyanobacteria highlighted the enzymatic processes involving similar compounds (Luesch et al., 2003). Similarly, the aerobic degradation of N-Methyl-4-Nitroaniline (MNA), which shares structural similarities with this compound, by Pseudomonas sp. strain FK357 from soil showcases microbial pathways for degrading synthetic compounds (Khan et al., 2013).
Chemical and Physical Characterization
Research into the chemical and physical properties of related compounds, such as the inversion, internal rotation, and nitrogen nuclear quadrupole coupling in p-toluidine (4-methylaniline), contributes to our understanding of the fundamental behaviors of such molecules (Hellweg, 2008). This understanding is critical in the application of these compounds in various fields, including materials science and pharmaceuticals.
Materials Science and Corrosion Inhibition
In the field of materials science, derivatives of this compound have been explored for their potential as corrosion inhibitors. A study on the corrosion inhibition of a Schiff base derivative with pyridine rings on mild steel in HCl illustrates the application of these compounds in protecting metals against corrosion (Ji et al., 2016).
Spectroscopy and Structural Analysis
Spectroscopic analysis and structural elucidation of compounds similar to this compound, such as 4-chloro-2-methylaniline and 4-chloro-3-methylaniline, provide insights into their chemical behavior and potential applications in various scientific and industrial contexts (Arjunan & Mohan, 2008).
Mechanism of Action
Target of Action
4-Amino-N-methylaniline, an aniline derivative, is a principal component of NMA (monomethylaniline), a non-traditional antiknock agent . It is used by petroleum refiners and fuel distributors around the world to increase the octane number of gasoline petrol . The primary targets of this compound are therefore the components of gasoline petrol.
Mode of Action
The interaction of this compound with its targets involves chemical reactions that increase the octane number of gasoline petrol
Pharmacokinetics
As a component of gasoline petrol, it is likely that its bioavailability is primarily determined by its physical and chemical properties, such as its solubility and stability in the fuel mixture .
Result of Action
The molecular and cellular effects of this compound’s action are primarily observed at the level of the combustion process in an engine. By increasing the octane number of gasoline petrol, it can improve engine performance and reduce the occurrence of engine knocking .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For example, temperature and pressure conditions within the engine can affect the combustion process and thus the effectiveness of this compound as an antiknock agent. Additionally, the chemical stability of this compound may be influenced by factors such as exposure to light and air .
Safety and Hazards
Future Directions
The selective N-methylation of amines, including 4-Amino-N-methylaniline, continues to be an important and widely applied chemical transformation in organic synthesis . Future research may focus on improving the efficiency of this process and exploring its potential applications in the synthesis of bioactive compounds .
properties
IUPAC Name |
4-N-methylbenzene-1,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2/c1-9-7-4-2-6(8)3-5-7/h2-5,9H,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVYWUQOTMZEJRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80211354 | |
Record name | 4-Amino-N-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80211354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
623-09-6 | |
Record name | N-Methyl-p-phenylenediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=623-09-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-N-methylaniline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000623096 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Amino-N-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80211354 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-amino-N-methylaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.792 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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